(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C12H13N3O3S2/c1-3-6-15-10-5-4-9(20(13,17)18)7-11(10)19-12(15)14-8(2)16/h3-5,7H,1,6H2,2H3,(H2,13,17,18)
• InChI Key: IDUUYPUAAXFAKG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2=C(S1)C=C(C=C2)S(=O)(=O)N)CC=C
• Molecular Formula: C12H13N3O3S2
• Molecular Weight: 311.4 g/mol

Description

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide, also known as ABT-737, is a small molecule inhibitor that selectively binds to the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. This compound has been extensively studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.

Scientific Research Applications

Antimicrobial Activity

Compounds incorporating sulfamoyl moiety, such as those studied by Darwish et al. (2014), have been synthesized for their potential use as antimicrobial agents. These compounds have shown promising results in vitro against both bacterial and fungal strains. This highlights the potential application of sulfamoyl-containing compounds in developing new antimicrobial agents to combat resistant microbial strains (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Anticancer Activity

Research on compounds with benzothiazole and acetamide groups, like the work by Gull et al. (2016), has explored their efficacy in various biological activities including antioxidant, antibacterial, and particularly urease inhibition. These studies are significant for understanding how structural variations in such compounds affect their biological activities and can guide the development of new therapeutic agents with anticancer properties (Gull, Rasool, Noreen, Altaf, Musharraf, Zubair, Nasim, Yaqoob, DeFeo, & Zia-ul-Haq, 2016).

Enzyme Inhibitory Activity

Investigations into the structure-activity relationships and enzyme inhibitory potential of compounds containing thiazole and sulfonamide moieties have provided insights into their mechanisms of action and potential therapeutic applications. For example, studies have synthesized and evaluated derivatives for their ability to inhibit enzymes like α-glucosidase and acetylcholinesterase, indicating their potential in treating diseases such as diabetes and Alzheimer's disease (Abbasi, Riaz, Rehman, Siddiqui, Shah, Ashraf, Lodhi, & Khan, 2019).

Antiviral and Antiparasitic Activities

Thiazolides, a category closely related to the compound of interest due to their thiazole core, have been investigated for their antiviral and antiparasitic activities. Notable examples include nitazoxanide, a broad-spectrum anti-infective agent effective against viruses and parasites, indicating the potential of thiazolide derivatives in treating infectious diseases (Stachulski, Pidathala, Row, Sharma, Berry, Iqbal, Bentley, Allman, Edwards, Helm, Hellier, Korba, Semple, & Rossignol, 2011).